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Compound of Interest

Compound Name: Pirtobrutinib

Cat. No.: B8146385

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pirtobrutinib (also known as LOX0O-305) is a highly selective, non-covalent, next-generation
inhibitor of Bruton's tyrosine kinase (BTK).[1][2][3] It is a critical tool for in vitro studies of B-cell
malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell ymphoma (MCL).
[3][4] Unlike covalent BTK inhibitors, pirtobrutinib effectively inhibits both wild-type and C481-
mutated BTK, making it a valuable compound for studying resistance mechanisms.[3][5] Proper
preparation and storage of pirtobrutinib stock solutions are essential for obtaining accurate
and reproducible results in cell-based assays. This document provides a detailed protocol for
the preparation, storage, and handling of pirtobrutinib for cell culture applications.

Pirtobrutinib Properties

Pirtobrutinib is supplied as a solid powder.[6] Key chemical and physical properties are
summarized in the table below.
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Property Value Source(s)

LOXO-305, LY3527727, RXC-

Synonyms 005 [1](6]7]
Molecular Formula C22H21F4NsOs [11[7]
Molecular Weight 479.43 g/mol [1114]
CAS Number 2101700-15-4 [1]
Appearance Solid powder [8][9]

50 mg/mL to 250 mg/mL
(104.29 mM to 521.45 mM).
o Use of fresh, moisture-free
Solubility in DMSO o [1][2][10]
DMSO and sonication is

recommended for higher

concentrations.
Solubility in Ethanol ~48 mg/mL (~100.1 mM) [1][11]
Solubility in Water Insoluble [1]

Experimental Protocol: Preparing a 10 mM
Pirtobrutinib Stock Solution

This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide
(DMSO), a common solvent for in vitro studies.

Materials and Reagents

 Pirtobrutinib powder (e.g., Selleck Chemicals, MedchemExpress, Cayman Chemical)
o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance
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Vortex mixer

Sonicator (optional, but recommended)

Sterile 0.22 um syringe filters

Sterile syringes

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

 Pirtobrutinib is a potent bioactive compound. Handle with care in a designated area, such
as a chemical fume hood.

o Wear appropriate PPE, including a lab coat, gloves, and safety glasses, at all times.

e Consult the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of Pirtobrutinib Stock
Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8146385#preparing-pirtobrutinib-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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